Cas no 2470440-10-7 (4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide)
4-(Quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide is a heterocyclic organic compound featuring a quinoline-thiazole hybrid structure. This salt form enhances solubility and stability, making it suitable for various research applications. The quinoline moiety contributes to potential pharmacological activity, while the thiazol-2-amine group offers versatility in further functionalization. Its hydrobromide salt form ensures improved handling and storage characteristics. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly in the development of antimicrobial or anticancer agents. Its well-defined structure and purity make it a valuable intermediate for synthetic and biological studies.
2470440-10-7 structure
Product Name:4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide
CAS No:2470440-10-7
MF:C12H10BrN3S
MW:308.1968998909
MDL:MFCD32711099
CID:5670808
PubChem ID:155819830
Update Time:2025-06-07
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties
Names and Identifiers
-
- 2470440-10-7
- EN300-27103397
- 4-Quinolin-2-yl-1,3-thiazol-2-amine;hydrobromide
- 4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide
-
- MDL： MFCD32711099
- Inchi： 1S/C12H9N3S.BrH/c13-12-15-11(7-16-12)10-6-5-8-3-1-2-4-9(8)14-10;/h1-7H,(H2,13,15);1H
- InChI Key： VJLAQAPQNLEIAP-UHFFFAOYSA-N
- SMILES： Br.S1C(N)=NC(=C1)C1=CC=C2C=CC=CC2=N1
Computed Properties
- Exact Mass: 306.97788g/mol
- Monoisotopic Mass: 306.97788g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 248
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 80Ų
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27103397-1g |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide |
2470440-10-7 | 95% | 1g |
$1371.0 | 2023-09-11 | |
| Enamine | EN300-27103397-5g |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide |
2470440-10-7 | 95% | 5g |
$3977.0 | 2023-09-11 | |
| Enamine | EN300-27103397-10g |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide |
2470440-10-7 | 95% | 10g |
$5897.0 | 2023-09-11 | |
| Enamine | EN300-27103397-0.05g |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide |
2470440-10-7 | 95% | 0.05g |
$319.0 | 2023-09-11 | |
| Enamine | EN300-27103397-0.1g |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide |
2470440-10-7 | 95% | 0.1g |
$476.0 | 2023-09-11 | |
| Enamine | EN300-27103397-0.25g |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide |
2470440-10-7 | 95% | 0.25g |
$679.0 | 2023-09-11 | |
| Enamine | EN300-27103397-0.5g |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide |
2470440-10-7 | 95% | 0.5g |
$1069.0 | 2023-09-11 | |
| Enamine | EN300-27103397-1.0g |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide |
2470440-10-7 | 95% | 1g |
$1371.0 | 2023-06-02 | |
| Enamine | EN300-27103397-2.5g |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide |
2470440-10-7 | 95% | 2.5g |
$2688.0 | 2023-09-11 | |
| Enamine | EN300-27103397-5.0g |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide |
2470440-10-7 | 95% | 5g |
$3977.0 | 2023-06-02 |
4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide Related Literature
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
2470440-10-7 (4-(quinolin-2-yl)-1,3-thiazol-2-amine hydrobromide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
